Cas no 884653-77-4 (3-Pyrrolidinamine, 1-(2-pyridinyl)-, hydrochloride (1:2), (3S)-)

• Product Name: 3-Pyrrolidinamine, 1-(2-pyridinyl)-, hydrochloride (1:2), (3S)-
• CAS No: 884653-77-4
• MF: C₉H₁₄ClN₃
• MW: 199.680560588837
• CID: 5569992
• Update Time: 2025-10-30

3-Pyrrolidinamine, 1-(2-pyridinyl)-, hydrochloride (1:2), (3S)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinamine, 1-(2-pyridinyl)-, hydrochloride (1:2), (3S)-
• (3S)-1-(pyridin-2-yl)pyrrolidin-3-amine dihydr
• (S)-1-(Pyridin-2-yl)pyrrolidin-3-aminedihydrochloride

• Inchi： 1S/C9H13N3.ClH/c10-8-4-6-12(7-8)9-3-1-2-5-11-9;/h1-3,5,8H,4,6-7,10H2;1H/t8-;/m0./s1
• InChI Key： BSJVWLOHGGEFER-QRPNPIFTSA-N
• SMILES： N[C@H]1CCN(C2N=CC=CC=2)C1.Cl

Additional information on 3-Pyrrolidinamine, 1-(2-pyridinyl)-, hydrochloride (1:2), (3S)-

Introduction to 3-Pyrrolidinamine, 1-(2-pyridinyl)-, hydrochloride (1:2), (3S) (CAS No. 884653-77-4)

3-Pyrrolidinamine, 1-(2-pyridinyl)-, hydrochloride (1:2), (3S) (CAS No. 884653-77-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyrrolidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The presence of a pyridyl group and the specific stereochemistry at the 3-position contribute to its unique chemical and pharmacological properties.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for various biochemical and pharmacological studies. The (1:2) notation indicates that the compound exists as a hydrochloride salt with a molar ratio of one molecule of the base to two molecules of hydrochloric acid. This formulation ensures stability and improves handling in laboratory settings.

In recent years, pyrrolidine derivatives have been extensively studied for their potential in drug development. These compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The structural features of 3-Pyrrolidinamine, 1-(2-pyridinyl)-, hydrochloride (1:2), (3S) make it a promising candidate for further investigation in these areas.

One of the most intriguing aspects of this compound is its stereochemical configuration at the 3-position. The (3S) designation indicates that the stereocenter is configured in the S-configuration, which can significantly influence its biological activity. Stereoisomers often exhibit different pharmacological profiles due to variations in their interaction with biological targets. Therefore, understanding the stereochemistry of this compound is crucial for optimizing its therapeutic potential.

Recent research has highlighted the importance of pyridine-containing heterocycles in drug design. The pyridine ring in 3-Pyrrolidinamine, 1-(2-pyridinyl)-, hydrochloride (1:2), (3S) contributes to its ability to interact with various biological receptors and enzymes. This interaction can modulate cellular processes and lead to therapeutic effects. Studies have shown that pyridine derivatives can serve as scaffolds for developing novel drugs with improved efficacy and reduced side effects.

The pharmaceutical industry has been particularly interested in hydrochloride salts due to their enhanced stability and bioavailability. The hydrochloride form of this compound ensures better dissolution rates and absorption in vivo, which are critical factors for drug efficacy. Additionally, the salt form simplifies formulation and administration, making it more practical for clinical use.

Current research efforts are focused on exploring the pharmacological properties of 3-Pyrrolidinamine, 1-(2-pyridinyl)-, hydrochloride (1:2), (3S) in various disease models. Preliminary studies suggest that this compound may have potential applications in treating neurological disorders, cancer, and inflammatory conditions. The ability of pyrrolidine derivatives to modulate neurotransmitter systems makes them particularly relevant in neuropharmacology.

The synthesis of 3-Pyrrolidinamine, 1-(2-pyridinyl)-, hydrochloride (1:2), (3S) involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as chiral resolution and asymmetric synthesis are crucial for obtaining the desired stereoisomer with high enantiomeric purity.

In conclusion, 3-Pyrrolidinamine, 1-(2-pyridinyl)-, hydrochloride (1:2), (3S) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable compound for further research and development. As our understanding of its pharmacological properties continues to grow, this compound holds great potential for contributing to novel therapeutic strategies.